[1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine

• Molecular Formula: C12H15NOS
• Molecular Weight: 221.32 g/mol
• SMILES: CC(C1=CC=CO1)NCCC2=CC=CS2
• InChI: InChI=1S/C12H15NOS/c1-10(12-5-2-8-14-12)13-7-6-11-4-3-9-15-11/h2-5,8-10,13H,6-7H2,1H3
• InChIKey: GCZITXIBSCBZOA-UHFFFAOYSA-N

[1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine (CAS 1019486-26-0) – Product Baseline and Procurement Overview

[1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine is a heterocyclic secondary amine with the molecular formula C12H15NOS and a molecular weight of 221.32 g/mol . It contains both a furan and a thiophene ring connected by an ethylamine linker, classifying it as a dual-heteroaromatic amine scaffold [1]. The compound is supplied as a research chemical with a typical minimum purity specification of 95% .

Scaffold Dual-heteroaromatic amine (furan + thiophene)

Typical use Medicinal chemistry building block, library synthesis

Supply Research chemical, lot-specific purity specification

• [1] Chemsrc. [1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine. Chemical Profile. View Source

[1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine – Why Simple Furan or Thiophene Analogs Are Not Interchangeable

Replacing [1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine with a simpler single-heterocycle analog (e.g., 1-(furan-2-yl)ethylamine or 2-(thiophen-2-yl)ethylamine) or a structural isomer alters the molecular architecture and physicochemical profile, which can impact target binding and assay outcomes . The presence of both a furan and a thiophene ring within the same molecule creates a distinct electronic environment and hydrogen-bonding capacity that cannot be replicated by a mixture of the individual components . The evidence below quantifies these differences, highlighting the risk of false-negative or non-reproducible results when using an inappropriate substitute.

Single-heterocycle analogs lack the dual-ring electronic environment and hydrogen-bond capacity, potentially shifting assay outcomes.

Methylene-linked isomers alter molecular shape and lipophilicity, which may affect target engagement and permeability context.

Purity specification variation means molar calculations and bioassay interpretation require lot-specific verification.

[1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine – Quantified Differentiation from Closest Analogs and Procurement-Relevant Metrics

Structural Differentiation: [1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine vs. (furan-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine

[1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine differs from the closely related analog (furan-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine (CAS 86052-45-1) in the substitution pattern on the furan ring. The target compound features an ethyl group on the furan α-carbon, whereas the comparator has a methylene linker. This structural variation alters molecular weight (221.32 vs. 207.29 g/mol) and the calculated LogP (2.82 vs. 2.52), indicating a more lipophilic character for the target compound . These differences can influence membrane permeability and target engagement in biological assays [1].

Structural Comparison

Data to verify

ΔMW +14.03 g/mol; ΔLogP +0.30

vs. methylene analog (MW 207.29; LogP 2.52)

May influence membrane permeability context; requires assay validation.

Calculated physicochemical properties; experimental confirmation advised.

Evidence Dimension	Molecular Weight and LogP
Target Compound Data	MW = 221.32 g/mol; LogP = 2.82
Comparator Or Baseline	(furan-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine; MW = 207.29 g/mol; LogP = 2.52
Quantified Difference	ΔMW = +14.03 g/mol; ΔLogP = +0.30
Conditions	Calculated physicochemical properties based on SMILES and InChI keys

Why This Matters

The higher molecular weight and lipophilicity of the target compound may translate to distinct biological activity and ADME properties, making it a more suitable scaffold for projects requiring enhanced membrane penetration.

• [1] Chemsrc. [1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine. Chemical Profile. View Source

Purity Benchmarking: [1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine vs. Common Monomeric Building Blocks

The target compound is commercially available at a minimum purity specification of 95% . In contrast, the simpler building blocks 1-(furan-2-yl)ethylamine (CAS 22095-34-7) and 2-(thiophen-2-yl)ethylamine (CAS 30433-91-1) are commonly supplied at higher purities of 98% (GC) . The lower purity specification for the target compound reflects the increased synthetic complexity of combining both heterocycles into a single scaffold, which may necessitate additional purification steps for applications requiring high chemical homogeneity.

Purity Specification

Specification review

Minimum purity 95% vs. 98% for monomeric analogs

Impurity profile may contribute to assay background; verify per lot.

Vendor-reported specifications; additional purification recommended.

Evidence Dimension	Minimum Purity Specification
Target Compound Data	95%
Comparator Or Baseline	1-(Furan-2-yl)ethylamine (98%) and 2-(Thiophen-2-yl)ethylamine (98%)
Quantified Difference	3% lower purity specification for the target compound
Conditions	Vendor-reported specifications from multiple suppliers

Why This Matters

Researchers must account for the 95% purity specification when calculating molar equivalents for reactions or when interpreting bioassay data, as impurities may contribute to off-target effects or reduced assay window.

Physicochemical Property Differentiation: Computed LogP and Hydrogen Bonding Capacity

In silico predictions indicate that [1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine has a LogP of 2.82 and 1 hydrogen bond donor [1]. Compared to the single-heterocycle analog 2-(thiophen-2-yl)ethylamine (LogP = 1.2, 1 H-bond donor) , the target compound is significantly more lipophilic (ΔLogP = +1.62). This difference in lipophilicity suggests that the target compound may exhibit altered distribution and clearance profiles in biological systems, potentially leading to distinct in vivo pharmacokinetics.

Computed Lipophilicity

Class-level inference

LogP 2.82 vs. 1.2; ΔLogP +1.62 (~40-fold partition difference)

Supports solubility and permeability context; in silico estimate only.

Calculated from SMILES; in vitro confirmation needed.

Evidence Dimension	Computed LogP
Target Compound Data	LogP = 2.82
Comparator Or Baseline	2-(Thiophen-2-yl)ethylamine; LogP = 1.2
Quantified Difference	ΔLogP = +1.62
Conditions	Calculated using in silico prediction tools based on SMILES strings

Why This Matters

The 1.62 unit increase in LogP translates to a theoretical ~40-fold increase in octanol-water partition coefficient, which can substantially affect compound solubility, permeability, and protein binding. This differentiation is critical when selecting a scaffold for lead optimization campaigns.

• [1] Chemsrc. [1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine. Chemical Profile. View Source

Procurement Differentiation: Availability and Supply Chain Considerations

[1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine is a less commonly stocked research chemical compared to its monomeric building blocks 1-(furan-2-yl)ethylamine and 2-(thiophen-2-yl)ethylamine, which are widely available from multiple suppliers . Some suppliers have discontinued the product, indicating potential supply chain constraints . This limited availability may necessitate longer lead times or minimum order quantities, impacting project timelines.

Procurement Context

Supplier review

Limited stock; some suppliers discontinued

vs. widely available monomeric analogs

Supply-chain risk; early ordering and alternative sourcing may be needed.

Based on supplier survey; verify stock before planning.

Evidence Dimension	Commercial Availability
Target Compound Data	Limited availability; some suppliers discontinued
Comparator Or Baseline	1-(Furan-2-yl)ethylamine and 2-(Thiophen-2-yl)ethylamine (widely available)
Quantified Difference	Qualitative difference in supplier count and stock status
Conditions	Survey of major research chemical suppliers

Why This Matters

Procurement teams must factor in potential supply chain risks and longer lead times when planning experiments involving this compound. Early ordering and alternative sourcing strategies may be required.

[1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine – Recommended Application Scenarios Based on Quantitative Differentiation

Scaffold for CNS-Targeted Drug Discovery Programs

The compound's elevated LogP (2.82) relative to simpler analogs suggests improved blood-brain barrier permeability, making it a suitable scaffold for central nervous system (CNS) drug discovery campaigns where enhanced brain penetration is desired [1]. Its dual-heteroaromatic structure may also engage unique binding pockets in GPCRs or ion channels.

Synthesis of Novel Heterocyclic Libraries

Due to its distinct substitution pattern on the furan ring, this compound serves as a versatile intermediate for the synthesis of diverse heterocyclic libraries via reductive amination or nucleophilic substitution reactions . The ethyl linker provides additional conformational flexibility compared to methylene-linked analogs.

Comparative Physicochemical Studies in Lead Optimization

The compound's unique combination of a furan and a thiophene ring, along with its specific ethyl linker, makes it a valuable tool for structure-property relationship (SPR) studies aimed at understanding the impact of heterocycle substitution on lipophilicity, solubility, and metabolic stability .

Application

Selection Property

Validation Focus

CNS research scaffold evaluation

Lipophilicity and hydrogen-bond context

Blood-brain barrier permeability assays

Heterocyclic library synthesis

Ethyl linker and furan substitution pattern

Reaction scope and regiochemical control

Structure-property relationship studies

Dual-heteroaromatic vs. single-ring analogs

Physicochemical and solubility profiling

• [1] Chemsrc. [1-(Furan-2-YL)ethyl][2-(thiophen-2-YL)ethyl]amine. Chemical Profile. View Source